Cas no 84098-60-2 (2-Hexanone,3,6-dichloro-)

• Product Name: 2-Hexanone,3,6-dichloro-
• CAS No: 84098-60-2
• MF: C₆H₁₀Cl₂O
• MW: 169.049000263214
• CID: 707039
• Update Time: 2024-02-03

2-Hexanone,3,6-dichloro- Chemical and Physical Properties

Names and Identifiers

• 2-Hexanone,3,6-dichloro-
• 2-Hexanone, 3,6-dichloro-

• Inchi： 1S/C6H10Cl2O/c1-5(9)6(8)3-2-4-7/h6H,2-4H2,1H3
• InChI Key： IWFAHVKZISQLQQ-UHFFFAOYSA-N
• SMILES： CC(=O)C(Cl)CCCCl

Computed Properties

• Exact Mass: 168.011
• Monoisotopic Mass: 168.011
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 93.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2